Z-Asp(OtBu)-OH
Z-Asp(OtBu)-OH
Brand Name:
Vulcanchem
CAS No.:
5545-52-8
VCID:
VC21542119
InChI:
InChI=1S/C16H21NO6/c1-16(2,3)23-13(18)9-12(14(19)20)17-15(21)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,21)(H,19,20)/t12-/m0/s1
SMILES:
Array
Molecular Formula:
C16H21NO6
Molecular Weight:
323.34 g/mol
Z-Asp(OtBu)-OH
CAS No.: 5545-52-8
Cat. No.: VC21542119
Molecular Formula: C16H21NO6
Molecular Weight: 323.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5545-52-8 |
|---|---|
| Molecular Formula | C16H21NO6 |
| Molecular Weight | 323.34 g/mol |
| IUPAC Name | (2S)-4-[(2-methylpropan-2-yl)oxy]-4-oxo-2-(phenylmethoxycarbonylamino)butanoic acid |
| Standard InChI | InChI=1S/C16H21NO6/c1-16(2,3)23-13(18)9-12(14(19)20)17-15(21)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,21)(H,19,20)/t12-/m0/s1 |
| Standard InChI Key | HLSLRFBLVZUVIE-LBPRGKRZSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)C[C@@H](C(=O)O)NC(=O)OCC1=CC=CC=C1 |
| Canonical SMILES | CC(C)(C)OC(=O)CC(C(=O)O)NC(=O)OCC1=CC=CC=C1 |
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